Cas no 2229008-68-6 (tert-butyl 4-(5-amino-4,4-difluoropentyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 4-(5-amino-4,4-difluoropentyl)piperazine-1-carboxylate
• CAS No: 2229008-68-6
• MF: C₁₄H₂₇F₂N₃O₂
• MW: 307.379890680313
• CID: 6482834
• PubChem ID: 165827605
• Update Time: 2025-10-28

tert-butyl 4-(5-amino-4,4-difluoropentyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(5-amino-4,4-difluoropentyl)piperazine-1-carboxylate
• EN300-1884931
• 2229008-68-6

• Inchi： 1S/C14H27F2N3O2/c1-13(2,3)21-12(20)19-9-7-18(8-10-19)6-4-5-14(15,16)11-17/h4-11,17H2,1-3H3
• InChI Key： DVYPLJMZOIQBMY-UHFFFAOYSA-N
• SMILES： FC(CN)(CCCN1CCN(C(=O)OC(C)(C)C)CC1)F

Computed Properties

• Exact Mass: 307.20713344g/mol
• Monoisotopic Mass: 307.20713344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.8Ų

Additional information on tert-butyl 4-(5-amino-4,4-difluoropentyl)piperazine-1-carboxylate

tert-butyl 4-(5-amino-4,4-difluoropentyl)piperazine-1-carboxylate: A Comprehensive Overview

tert-butyl 4-(5-amino-4,4-difluoropentyl)piperazine-1-carboxylate, with the CAS number 2229008-68-6, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a piperazine ring substituted with a tert-butyl group and a 5-amino-4,4-difluoropentyl chain. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The piperazine ring is a well-known heterocyclic structure that has been extensively studied for its role in various bioactive compounds. In this compound, the piperazine ring is further modified with a tert-butyl group at the 1-position and a 5-amino-4,4-difluoropentyl chain at the 4-position. This substitution pattern introduces steric and electronic effects that can influence the molecule's reactivity and bioavailability. The presence of the amino group (-NH2) and fluorine atoms in the pentyl chain adds complexity to the molecule's properties, making it an intriguing subject for further investigation.

Recent studies have highlighted the potential of tert-butyl 4-(5-amino-4,4-difluoropentyl)piperazine-1-carboxylate in drug discovery. Researchers have explored its ability to act as a precursor for more complex molecules, particularly in the development of bioactive agents targeting specific biological pathways. The amino group in the pentyl chain can serve as a site for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The introduction of the tert-butyl group and the pentyl chain requires careful control over reaction conditions to ensure high yields and purity. The use of modern synthetic techniques, such as microwave-assisted synthesis or catalytic methods, has been reported to improve the efficiency of this process.

The structural features of tert-butyl 4-(5-amino-4,4-difluoropentyl)piperazine-1-carboxylate also make it an interesting candidate for materials science applications. The piperazine ring's ability to form hydrogen bonds and its flexibility can be exploited in designing polymers or supramolecular assemblies. Additionally, the fluorine atoms in the pentyl chain contribute to the molecule's hydrophobicity, which could be advantageous in certain applications requiring oil-water partitioning properties.

From an analytical standpoint, this compound has been characterized using various spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry). These analyses have provided insights into its molecular structure and stability under different conditions. For instance, studies have shown that the tert-butyl group enhances the molecule's thermal stability due to its bulky nature and electron-donating effects.

In conclusion, tert-butyl 4-(5-amino-4,4-difluoropentyl)piperazine-1-carboxylate is a multifaceted compound with promising potential across diverse fields. Its unique structure offers opportunities for further research into its chemical reactivity, biological activity, and material properties. As scientific advancements continue to unfold, this compound is likely to play an increasingly important role in both academic and industrial settings.